3-Methyl-1-(4-trifluoromethylphenyl)-dihydrouracil

• CAS No.: 101394-18-7
• Molecular Formula: C12H11F3N2O2
• Molecular Weight: 272.22 g/mol
• IUPAC Name: 3-methyl-1-[4-(trifluoromethyl)phenyl]-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C12H11F3N2O2/c1-16-10(18)6-7-17(11(16)19)9-4-2-8(3-5-9)12(13,14)15/h2-5H,6-7H2,1H3
• InChI Key: GWSSXUXEFLGFOJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCN(C1=O)C2=CC=C(C=C2)C(F)(F)F

Description

3-Methyl-1-(4-trifluoromethylphenyl)-dihydrouracil is a useful research compound. Its molecular formula is C12H11F3N2O2 and its molecular weight is 272.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At first, 4 g (0.014 moles) of N-(methylcarbamoyl)-N-(4-trifluoromethylphenyl)-β-alanine was added to a solution consisting of 45 ml of 6N-hydrochloric acid and 15 ml of acetic acid, and the mixture was refluxed with heating for 2 hours. After completion of the reaction, 50 ml of water was added thereto. The deposited crystals were recovered by filtration with suction and recrystallized from ethyl acetate-n-hexane, 3.38 g of the desired compound was obtained as colorless needle crystals having a melting point of 115°-117° C. (yield: 90.1%).